Cas no 1803750-85-7 (Ethyl 3-cyano-5-fluoro-4-methoxybenzoate)

• Product Name: Ethyl 3-cyano-5-fluoro-4-methoxybenzoate
• CAS No: 1803750-85-7
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4955495
• Update Time: 2025-05-19

Ethyl 3-cyano-5-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-fluoro-4-methoxybenzoate

• Inchi： 1S/C11H10FNO3/c1-3-16-11(14)7-4-8(6-13)10(15-2)9(12)5-7/h4-5H,3H2,1-2H3
• InChI Key： RCYVZUCQNGJIKY-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CC(C#N)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-fluoro-4-methoxybenzoate

Recent Advances in the Study of Ethyl 3-cyano-5-fluoro-4-methoxybenzoate (CAS: 1803750-85-7)

Ethyl 3-cyano-5-fluoro-4-methoxybenzoate (CAS: 1803750-85-7) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its potential applications in drug discovery, focusing on its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 3-cyano-5-fluoro-4-methoxybenzoate in the development of novel kinase inhibitors. The research demonstrated that this compound could be efficiently modified to produce derivatives with enhanced selectivity and potency against specific kinase targets, such as EGFR and VEGFR. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In addition to its applications in kinase inhibition, recent investigations have explored the use of Ethyl 3-cyano-5-fluoro-4-methoxybenzoate in the synthesis of fluorinated analogs of known drugs. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into the structure of a fluorinated anti-inflammatory agent, which exhibited improved metabolic stability and reduced toxicity compared to its non-fluorinated counterpart. This finding underscores the potential of fluorinated intermediates in optimizing drug pharmacokinetics.

Another notable advancement involves the use of Ethyl 3-cyano-5-fluoro-4-methoxybenzoate in the development of PET (positron emission tomography) tracers. Researchers have leveraged the fluorine atom in the compound to create radiolabeled versions for imaging studies. A 2023 study in Nuclear Medicine and Biology demonstrated the utility of these tracers in visualizing tumor metabolism, providing a non-invasive tool for cancer diagnosis and treatment monitoring.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Ethyl 3-cyano-5-fluoro-4-methoxybenzoate. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a 2024 study in Organic Process Research & Development proposed a novel catalytic system that significantly enhances the efficiency of the esterification step, paving the way for more cost-effective production.

In conclusion, Ethyl 3-cyano-5-fluoro-4-methoxybenzoate (CAS: 1803750-85-7) continues to be a valuable building block in medicinal chemistry, with applications ranging from kinase inhibitor development to PET tracer synthesis. Ongoing research aims to further elucidate its potential and address existing limitations, ensuring its relevance in future drug discovery endeavors.